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Abstract

Trypethelone is a naturally occurring benzofuran-4,5-dione derivative isolated from the
mycobiont culture of the lichen Trypethelium eluteriae.[1][2] As a member of the quinone family
of compounds, it has garnered interest for its biological activities, particularly its anti-
mycobacterial properties.[1][3][4] This technical guide provides a comprehensive overview of
the chemical structure, stereochemistry, and available analytical data for Trypethelone. It is
intended to serve as a resource for researchers engaged in natural product chemistry,
medicinal chemistry, and drug development.

Chemical Structure and Properties

Trypethelone possesses a tetracyclic core structure. Its systematic IUPAC name is 7-hydroxy-
2,3,3,9-tetramethyl-2H-benzo[g][1]benzofuran-4,5-dione.

Chemical Structure:

Figure 1. Chemical structure of Trypethelone.

Physicochemical Properties

A summary of the key physicochemical properties of Trypethelone is provided in the table
below.
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Property Value Source
Molecular Formula C16H1604 PubChem
Molecular Weight 272.29 g/mol PubChem

Not explicitly reported, related
Appearance compounds are yellow or red
pigments.[5]

Solubility Not explicitly reported.

Table 1. Physicochemical Properties of Trypethelone.

Stereochemistry

Trypethelone possesses a chiral center at the C-2 position of the dihydrofuran ring.
Consequently, it can exist as a pair of enantiomers, (+)-Trypethelone and (-)-Trypethelone.
Both enantiomers have been isolated from natural sources.[5] The absolute configuration of
these enantiomers has not been definitively reported in the reviewed literature. However, the
stereochemistry of closely related derivatives has been determined using X-ray crystallography,
confirming the existence of distinct stereoisomers.[1][2]

The determination of the absolute configuration of chiral molecules like Trypethelone is crucial
as different enantiomers can exhibit distinct biological activities.

Spectroscopic Data

Detailed spectroscopic data for Trypethelone is not readily available in a consolidated format.
The following tables present representative data for the core structure based on the analysis of
related benzofuran-4,5-dione compounds.

'H and *C NMR Spectroscopy

Precise 'H and 3C NMR data for Trypethelone, including chemical shifts and coupling
constants, have not been published in a complete, tabulated form. The data in Table 2
represents expected chemical shift ranges for the key functional groups within the
Trypethelone scaffold, based on general principles and data from analogous structures.[6][7]
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Expected *H Chemical Shift Expected 2C Chemical Shift

Atom

(Ppm) (Ppm)
Aromatic CH 6.5-8.0 110 - 140
C-2 (CH) 45-55 80-90
Methyl (CHs) 1.0-25 15 - 30
Quaternary C (Aromatic) - 120 - 160
Carbonyl (C=0) - 180 - 200
C-O (furan) - 150 - 160

Table 2. Predicted *H and 3C NMR Chemical Shift Ranges for Trypethelone.

Mass Spectrometry

Detailed mass spectrometry fragmentation data for Trypethelone is not available. High-
resolution mass spectrometry would be expected to show a molecular ion peak corresponding
to the exact mass of the molecular formula C16H160a4.

Experimental Protocols

Detailed, step-by-step experimental protocols for the isolation or synthesis of Trypethelone are
not explicitly provided in the literature. However, based on reported methods for related
compounds, the following generalized protocols can be inferred.

Isolation from Natural Sources

Trypethelone and its derivatives have been isolated from the mycobiont culture of the lichen
Trypethelium eluteriae.[1][2] A general workflow for such an isolation is depicted below.
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Isolation Workflow

Solvent Extraction Concentration Column Chromatography . . .
[ (e.g., Ethyl Acetate) of Crude Extract [ (Silica Gel) Fraction Collection Preparative TLC

Proposed Antimycobacterial Mechanism of Trypethelone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
and Stereochemistry of Trypethelone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256287#chemical-structure-and-stereochemistry-of-
trypethelone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1256287#chemical-structure-and-stereochemistry-of-trypethelone
https://www.benchchem.com/product/b1256287#chemical-structure-and-stereochemistry-of-trypethelone
https://www.benchchem.com/product/b1256287#chemical-structure-and-stereochemistry-of-trypethelone
https://www.benchchem.com/product/b1256287#chemical-structure-and-stereochemistry-of-trypethelone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1256287?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

